Ethyl 5-aminopyrazolo[1,5-a]pyridine-3-carboxylate

• IUPAC Name: ethyl 5-aminopyrazolo[1,5-a]pyridine-3-carboxylate
• InChI: InChI=1S/C10H11N3O2/c1-2-15-10(14)8-6-12-13-4-3-7(11)5-9(8)13/h3-6H,2,11H2,1H3
• InChI Key: PEZWWKGGTIYZPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C=C(C=CN2N=C1)N
• Molecular Formula: C10H11N3O2
• DSSTOX Substance ID: DTXSID70732164
• Molecular Weight: 205.21 g/mol
• CAS No.: 1101120-35-7

Description

Ethyl 5-aminopyrazolo[1,5-a]pyridine-3-carboxylate is a chemical compound with the molecular formula C10H11N3O2. It is a solid substance.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string NC1=CC2=C (C (OCC)=O)C=NN2C=C1. The InChI key for this compound is PEZWWKGGTIYZPN-UHFFFAOYSA-N.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the available literature, compounds with the pyrazolo[1,5-a]pyrimidine motif have been synthesized through various organic reactions.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 205.213 Da.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Ethyl 5-aminopyrazolo[1,5-a]pyridine-3-carboxylate has been utilized in the synthesis of various heterocyclic compounds. For example, it has been used as a starting material in the synthesis of new Pyrido[4',3':4,5]thieno[2,3-d]pyrimidines and related heterocycles (El-Kashef et al., 2010). These compounds have potential applications in materials science and pharmaceuticals.

Synthesis of Fluoroalkylated Compounds

Another significant application is in the synthesis of fluoroalkylated dihydroazolo[1,5-a]pyrimidines, where this compound acts as a key reactant. These compounds demonstrate interesting ring-chain isomerism and have potential in developing new chemical entities (Goryaeva et al., 2009).

Preparation of Pyrazolo[3,4-b]Pyridine Derivatives

This compound is also used in the preparation of pyrazolo[3,4-b]pyridine derivatives, which are synthesized by reacting 5-amino-1-phenylpyrazole with various analogs. These derivatives have potential applications in the field of fluorescent brightening agents and as ligands in medicinal chemistry (El-Enany et al., 2010).

Development of Pyrazolo[1,5-a]Pyrimidine Derivatives

In addition, this compound is involved in the synthesis of various pyrazolo[1,5-a]pyrimidine derivatives, which are explored for their potential in pharmaceuticals and materials science. These derivatives are synthesized through various cyclization and condensation reactions (Mohamed, 2021).

Safety and Hazards

Safety information for Ethyl 5-aminopyrazolo[1,5-a]pyridine-3-carboxylate suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It is recommended to use personal protective equipment, ensure adequate ventilation, and remove all sources of ignition.

Future Directions

The future directions for research on Ethyl 5-aminopyrazolo[1,5-a]pyridine-3-carboxylate and similar compounds could involve the development of new synthetic routes towards pyrazoloazines for their biological and medicinal exploration. This could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.